Cas no 216076-11-8 (1-(2-Chlorophenyl)-2-(pyridin-4-yl)ethanone)

• Product Name: 1-(2-Chlorophenyl)-2-(pyridin-4-yl)ethanone
• CAS No: 216076-11-8
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD04114383
• CID: 253503
• PubChem ID: 11379248
• Update Time: 2025-04-19

1-(2-Chlorophenyl)-2-(pyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-chlorophenyl)-2-(4-pyridinyl)-
• 1-(2-Chlorophenyl)-2-(pyridin-4-yl)ethanone
• 1-(2-chlorophenyl)-2-(4-pyridinyl)Ethanone
• 1-(2-CHLORO-PHENYL)-2-PYRIDIN-4-YL-ETHANONE
• 1-(2-chlorophenyl)-2-pyridin-4-ylethanone
• 1-(2-CHLOROPHENYL)-2-PYRIDIN-4-YL-ETHANONE,
• 1-(2-chlorophenyl)-2-(4-pyridyl)ethanone
• ETHANONE,1-(2-CHLOROPHENYL)-2-(4-PYRIDINYL)
• 1-(2-CHLOROPHENYL)-2-(PYRIDIN-4-YL)ETHAN-1-ONE
• 1-(2-chlorophenyl)-2-pyridin-4-yl-ethanone
• BMSUUDSMTHMTQQ-UHFFFAOYSA-N
• 9402AH
• AB18198
• AK153663
• AX8028057
• 1-(2-chlorophenyl)-2-pyridin-4-ylmethanone
• FT-
• FT-0749490
• CS-0156711
• A815517
• AKOS011844463
• MFCD04114383
• C74059
• DS-7818
• DTXSID80464065
• 216076-11-8
• SCHEMBL1156806
• DA-08175

• MDL： MFCD04114383
• Inchi： 1S/C13H10ClNO/c14-12-4-2-1-3-11(12)13(16)9-10-5-7-15-8-6-10/h1-8H,9H2
• InChI Key： BMSUUDSMTHMTQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 231.04500
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Experimental Properties

• PSA: 29.96000
• LogP: 3.16040